Cas no 676601-71-1 (4H-Pyrido[3,4:4,5]pyrrolo[3,2-d]pyrimidin-4-one,1,5-dihydro-5-methyl-(9CI))

• Product Name: 4H-Pyrido[3,4:4,5]pyrrolo[3,2-d]pyrimidin-4-one,1,5-dihydro-5-methyl-(9CI)
• CAS No: 676601-71-1
• MF: C₁₀H₈N₄O
• MW: 200.196721076965
• CID: 966580
• Update Time: 2023-11-19

4H-Pyrido[3,4:4,5]pyrrolo[3,2-d]pyrimidin-4-one,1,5-dihydro-5-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[3,4:4,5]pyrrolo[3,2-d]pyrimidin-4-one,1,5-dihydro-5-methyl-(9CI)
• 9-methyl-2,9-dihydro-2,4,6,9-tetraazafluoren-1-one
• CID 136449347
• 3,5-DIHYDRO-5-METHYL-4H-PYRIDO[3,4:4,5]PYRROLO[3,2-D]PYRIMIDIN-4-ONE
• 4H-Pyrido[3',4':4,5]pyrrolo[3,2-d]pyrimidin-4-one, 3,5-dihydro-5-methyl-

• Inchi： 1S/C10H8N4O/c1-14-7-2-3-11-4-6(7)8-9(14)10(15)13-5-12-8/h2-5H,1H3,(H,12,13,15)
• InChI Key： SUDIFQGFNHATTK-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C3C=NC=CC=3N2C)N=CN1

Computed Properties

• Exact Mass: 200.07
• Monoisotopic Mass: 200.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 473.1±48.0 °C(Predicted)
• pka: 9.72±0.20(Predicted)